2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H16N6O4S/c1-26-11-4-2-10(3-5-11)22-13(20-21-16(22)27-8-12(17)23)6-9-7-14(24)19-15(25)18-9/h2-5,7H,6,8H2,1H3,(H2,17,23)(H2,18,19,24,25)
• InChI Key: YZLHZQFSMXGTFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C16H16N6O4S
• Molecular Weight: 388.4 g/mol
• CAS No.: 852152-86-4

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16N6O4S and its molecular weight is 388.4. The purity is usually 95%.
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